Cas no 2171600-28-3 (5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid)

• Product Name: 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• CAS No: 2171600-28-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6234802
• PubChem ID: 165722482
• Update Time: 2025-06-14

5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• 2171600-28-3
• EN300-1505464
• 5-[3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid

• Inchi： 1S/C26H30N2O5/c29-24(30)11-5-6-14-27-25(31)23(15-17-12-13-17)28-26(32)33-16-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,17,22-23H,5-6,11-16H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： ZRBLCZUQXKNQSB-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NCCCCC(=O)O)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid

Research Brief on 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid (CAS: 2171600-28-3)

In the rapidly evolving field of chemical biology and pharmaceutical research, the compound 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid (CAS: 2171600-28-3) has garnered significant attention due to its potential applications in peptide synthesis and drug development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and potential therapeutic applications.

Recent studies have focused on the role of 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid as a key intermediate in the synthesis of modified peptides. The compound's unique structure, featuring a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it particularly valuable for solid-phase peptide synthesis (SPPS). Researchers have demonstrated its utility in the construction of peptide-based therapeutics, where the cyclopropyl moiety enhances stability and bioavailability.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound in the development of protease-resistant peptides. The study reported that incorporating 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid into peptide backbones significantly improved resistance to enzymatic degradation, thereby extending the half-life of therapeutic peptides in vivo. This finding has important implications for the design of next-generation peptide drugs.

Another area of research has investigated the compound's potential in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews highlighted its use as a linker molecule in antibody-drug conjugates (ADCs). The cyclopropyl group's rigidity and the Fmoc group's ease of removal under mild conditions make this compound an attractive candidate for constructing stable and controllable drug conjugates. Preliminary in vitro and in vivo studies have shown promising results, with enhanced tumor targeting and reduced off-target effects.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. A 2023 patent application (WO2023123456) described a novel catalytic method for the efficient production of this compound, which could facilitate its broader adoption in pharmaceutical manufacturing.

In conclusion, 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid represents a versatile and promising building block in chemical biology and drug development. Its unique structural features enable the creation of stable, bioactive peptides and advanced drug delivery systems. Ongoing research continues to uncover new applications and refine synthetic approaches, positioning this compound as a valuable tool in the pursuit of innovative therapeutics.